2-benzyl-N-[(5-fluoro-1H-indol-2-yl)methyl]-N-methyl-1,3-benzoxazole-5-carboxamide

• IUPAC Name: 2-benzyl-N-[(5-fluoro-1H-indol-2-yl)methyl]-N-methyl-1,3-benzoxazole-5-carboxamide
• InChI: InChI=1S/C25H20FN3O2/c1-29(15-20-13-18-12-19(26)8-9-21(18)27-20)25(30)17-7-10-23-22(14-17)28-24(31-23)11-16-5-3-2-4-6-16/h2-10,12-14,27H,11,15H2,1H3
• InChI Key: MNMOLVLZMHHWDU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC2=C(N1)C=CC(=C2)F)C(=O)C3=CC4=C(C=C3)OC(=N4)CC5=CC=CC=C5
• Molecular Formula: C25H20FN3O2
• Molecular Weight: 413.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features common in pharmaceuticals and biologically active compounds. It includes an indole group, which is a common structure in many natural products and medicines, and a benzoxazole group, which is a type of heterocyclic compound that often exhibits interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, includes an indole ring and a benzoxazole ring, both of which are aromatic and contribute to the compound’s stability and reactivity. The presence of the fluorine atom and the methyl and benzyl groups will also influence the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. Factors that could influence its properties include its overall size and shape, the presence of polar or charged groups, and the specific arrangement of its atoms.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system in which it is active. Compounds containing an indole ring, for example, often interact with proteins and other biological macromolecules in ways that can influence biological activity.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activity, and assessment of its potential uses in medicine or other fields.